Methyl 3-[(4-fluorosulfonylphenyl)sulfonylamino]-5-methyl-1H-pyrrole-2-carboxylate

• IUPAC Name: methyl 3-[(4-fluorosulfonylphenyl)sulfonylamino]-5-methyl-1H-pyrrole-2-carboxylate
• InChI: InChI=1S/C13H13FN2O6S2/c1-8-7-11(12(15-8)13(17)22-2)16-24(20,21)10-5-3-9(4-6-10)23(14,18)19/h3-7,15-16H,1-2H3
• InChI Key: LFLPALKFYLXALY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1)C(=O)OC)NS(=O)(=O)C2=CC=C(C=C2)S(=O)(=O)F
• Molecular Formula: C13H13FN2O6S2
• Molecular Weight: 376.4 g/mol
• CAS No.: 1607281-12-8

Description

Methyl 3-[(4-fluorosulfonylphenyl)sulfonylamino]-5-methyl-1H-pyrrole-2-carboxylate is a useful research compound. Its molecular formula is C13H13FN2O6S2 and its molecular weight is 376.37. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Environmental Detection and Monitoring

Perfluorinated compounds, including perfluorooctanesulfonate (PFOS) and perfluorooctanoic acid (PFOA), have been widely used in various industrial applications due to their unique properties, such as resistance to stains, water, and oil. Studies have detected these compounds in environmental samples and human serum, indicating widespread exposure and persistence. Automated solid-phase extraction and measurement techniques have been developed for tracking these substances in biological and environmental matrices, highlighting the importance of monitoring human exposure to these persistent compounds (Kuklenyik et al., 2004).

Occupational Exposure

The manufacturing and application of fluorinated compounds, including ski waxing and other industrial uses, have raised concerns about occupational exposure. Professional ski waxers, for example, have shown elevated serum levels of PFOA, underscoring the need for workplace safety measures and exposure mitigation strategies. This indicates potential health risks for workers involved in the production or application of fluorinated products (Freberg et al., 2010).

Human and Environmental Health Impacts

The persistence of perfluorinated compounds in the environment and their bioaccumulation potential pose significant concerns for human and environmental health. Studies have explored the distribution of these compounds in human tissues and their potential effects on development and thyroid hormone levels, highlighting the critical need for understanding the health implications of exposure to fluorinated compounds during sensitive periods, such as pregnancy (Inoue et al., 2004).